1-(2-fluorobenzyl)-N-{[1-(2-pyrimidinyl)-1H-pyrrol-2-yl]methyl}-3-piperidinamine

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-N-[(1-pyrimidin-2-ylpyrrol-2-yl)methyl]piperidin-3-amine
• InChI: InChI=1S/C21H24FN5/c22-20-9-2-1-6-17(20)15-26-12-3-7-18(16-26)25-14-19-8-4-13-27(19)21-23-10-5-11-24-21/h1-2,4-6,8-11,13,18,25H,3,7,12,14-16H2
• InChI Key: UPWZPZOUPFQTIY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2F)NCC3=CC=CN3C4=NC=CC=N4
• Molecular Formula: C21H24FN5
• Molecular Weight: 365.4 g/mol

Description

1-(2-fluorobenzyl)-N-{[1-(2-pyrimidinyl)-1H-pyrrol-2-yl]methyl}-3-piperidinamine is a chemical compound that has gained attention in the scientific community due to its potential application in medicinal chemistry. It is a small molecule that has shown promising results in various studies, and its synthesis method is well-established.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-N-{[1-(2-pyrimidinyl)-1H-pyrrol-2-yl]methyl}-3-piperidinamine is not fully understood. However, it is believed to work by inhibiting certain enzymes and receptors in the body. For example, it has been shown to inhibit the activity of protein kinases, which are involved in cell signaling pathways that regulate various cellular processes. It has also been found to bind to certain receptors in the brain, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(2-fluorobenzyl)-N-{[1-(2-pyrimidinyl)-1H-pyrrol-2-yl]methyl}-3-piperidinamine are complex and varied. It has been shown to affect various cellular processes, such as cell signaling, gene expression, and protein synthesis. It has also been found to have effects on the nervous system, such as modulating neurotransmitter release and synaptic plasticity. The compound has been shown to have both stimulatory and inhibitory effects on various biological systems, depending on the concentration and context of its application.

Advantages and Limitations for Lab Experiments

1-(2-fluorobenzyl)-N-{[1-(2-pyrimidinyl)-1H-pyrrol-2-yl]methyl}-3-piperidinamine has several advantages and limitations for lab experiments. One advantage is its well-established synthesis method, which allows for easy access to the compound in high yield and purity. Another advantage is its potential application in various fields, which makes it a versatile tool for scientific research. However, one limitation is its complex mechanism of action, which makes it difficult to study in certain contexts. Another limitation is its potential toxicity, which requires careful handling and monitoring in lab experiments.

Future Directions

There are several future directions for 1-(2-fluorobenzyl)-N-{[1-(2-pyrimidinyl)-1H-pyrrol-2-yl]methyl}-3-piperidinamine research. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its mechanism of action in more detail, in order to better understand its effects on various biological systems. Additionally, future research could focus on developing new derivatives of the compound with improved properties, such as increased potency and selectivity. Overall, 1-(2-fluorobenzyl)-N-{[1-(2-pyrimidinyl)-1H-pyrrol-2-yl]methyl}-3-piperidinamine is a promising compound with many potential applications in scientific research.

Synthesis Methods

The synthesis method for 1-(2-fluorobenzyl)-N-{[1-(2-pyrimidinyl)-1H-pyrrol-2-yl]methyl}-3-piperidinamine involves several steps. The starting material is commercially available, and the synthesis involves the use of various reagents and solvents. The reaction conditions are carefully controlled to ensure the desired product is obtained in high yield and purity. The synthesis method has been optimized over the years, and it is now a well-established protocol.

Scientific Research Applications

1-(2-fluorobenzyl)-N-{[1-(2-pyrimidinyl)-1H-pyrrol-2-yl]methyl}-3-piperidinamine has been studied extensively in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to have potential applications in the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has been found to exhibit potent inhibitory activity against certain enzymes and receptors, making it a promising candidate for drug development.